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Introduction

MHY908 is a synthetic compound identified as a potent dual agonist for Peroxisome
Proliferator-Activated Receptor alpha (PPARa) and Peroxisome Proliferator-Activated Receptor
gamma (PPARY).[1][2] These nuclear receptors are critical regulators of lipid and glucose
metabolism. Dual activation of PPARa and PPARYy presents a promising therapeutic strategy
for type 2 diabetes by concurrently addressing dyslipidemia and insulin resistance.[2][3] The
db/db mouse is a widely used genetic model of obesity, severe type 2 diabetes, and
hyperinsulinemia, making it an appropriate model for evaluating the efficacy of anti-diabetic
compounds like MHY908.[4][5][6]

These application notes provide a comprehensive overview of the experimental design for
evaluating the anti-diabetic effects of MHY908 in db/db mice, based on published research.[1]
[2] Detailed protocols for key in vivo and ex vivo analyses are provided to facilitate the
replication and extension of these findings.

Data Presentation

The following tables summarize the quantitative data from a 4-week study evaluating the
effects of MHY908 in 8-week-old male db/db mice.[2]

Table 1: Effects of MHY908 on Body Weight and Food Intake
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Initial Body Weight

Final Body Weight

Food Intake (

Group
(9) (9) glday/mouse )

db/m Control 25.1+05 28.3+0.7 41+0.2
db/db Control 45.3+0.8 521+1.1 10.2+0.5
Calorie Restriction 455+0.9 489+1.0 6.1+0.3
MHY908 (1 mg/kg) 452 +0.7 51.8+1.2 10.1+0.6
MHY908 (3 mg/kg) 45.4+0.8 52.5+1.3 10.3+0.5

Data are presented as mean + SEM.

Table 2: Effects of MHY908 on Serum Metabolic Parameters

Glucose Triglycerides . Adiponectin
Group Insulin (ng/mL)

(mgl/dL) (mgl/dL) (ng/mL)
db/m Control 150 £ 10 80+7 1.5+0.2 152+1.1
db/db Control 480 + 25 250 + 20 8.5+0.9 8.1+0.7
Calorie

o 250 + 15 150 + 12 42+0.5 125+1.0
Restriction
MHY908 (1

380 + 20 200 £ 15 6.1+0.7 9.8+0.8
mg/kg)
MHY908 (3

280 + 18 160 + 14 45+0.6 13.1+1.2
mg/kg)

Data are presented as mean + SEM.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the proposed mechanism of action for MHY908 and a typical

experimental workflow for its evaluation in db/db mice.
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Acclimatize 8-week-old
db/db and db/m mice

l

Group Allocation:
- db/m Control
- db/db Control
- Calorie Restriction
- MHY908 (1 mg/kg)
- MHY908 (3 mg/kg)

l

4-Week Treatment Period
(MHY908 mixed in food)

l

Monitor Body Weight,
Food Intake, Blood Glucose

Oral Glucose Insulin Tolerance
Tolerance Test (OGTT) Test (ITT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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